Cas no 261951-85-3 (1-bromo-3-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3-fluoro-2-(trifluoromethyl)benzene
• CAS No: 261951-85-3
• MF: C₇H₃BrF₄
• MW: 242.996335268021
• MDL: MFCD01631569
• CID: 67324
• PubChem ID: 2773345
• Update Time: 2025-05-25

1-bromo-3-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluorobenzotrifluoride
• 3-FLUORO-2-(TRIFLUOROMETHYL)BROMOBENZENE
• C7H3BrF4
• AC1MCMTA
• Benzene, 1-bromo-3-fluoro-2-(trifluoromethyl)-
• CTK7C2168
• Jsp005151
• PubChem1638
• SureCN1410432
• 1-bromo-3-fluoro-2-(trifluoromethyl)benzene
• 2-BROMO-ALPHA,ALPHA,ALPHA,6-TETRAFLUOROTOLUENE
• 1-Bromo-3-fluoro-2-trifluoromethyl-benzene
• 2-bromo-6-fluorobenzo trifluoride
• CL8819
• STL555191
• SBB099653
• BBL101395
• CM13206
• LF10072
• AS01731
• AM61872
• KS-
• SY024103
• BP-11100
• J-508459
• AKOS005063725
• 2-[N-(o-Methylphenyl)carbamoyl]-3-naphthylacetate
• MFCD01631569
• SCHEMBL1410432
• B4833
• EN300-131993
• DTXSID60378393
• AC-2332
• 261951-85-3
• AS-19443
• A21338
• FT-0653671
• CS-W014136
• DB-010808
• 6-bromo-2-fluorobenzotrifluoride;1-bromo-3-fluoro-2-(trifluoromethyl)benzene

• MDL： MFCD01631569
• Inchi： 1S/C7H3BrF4/c8-4-2-1-3-5(9)6(4)7(10,11)12/h1-3H
• InChI Key： LOXSSZUHCPBDMD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(F)(F)F)F

Computed Properties

• Exact Mass: 241.93539
• Monoisotopic Mass: 241.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Color/Form: No data available
• Density: 1.7610 to 1.7650
• Melting Point: No data available
• Boiling Point: 173.9°C at 760 mmHg
• Flash Point: 76.3±10.0 °C
• Refractive Index: 1.4710 to 1.4750
• PSA: 0

1-bromo-3-fluoro-2-(trifluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-bromo-3-fluoro-2-(trifluoromethyl)benzene

Introduction to 1-Bromo-3-Fluoro-2-(Trifluoromethyl)Benzene (CAS No. 261951-85-3)

1-Bromo-3-fluoro-2-(trifluoromethyl)benzene (CAS No. 261951-85-3) is a highly specialized aromatic compound with unique chemical properties, making it a valuable component in various scientific and industrial applications. This compound is characterized by its bromine, fluorine, and trifluoromethyl substituents attached to a benzene ring, which contribute to its distinct reactivity and stability. Recent advancements in synthetic chemistry have enhanced our understanding of its potential uses, particularly in the fields of materials science and pharmaceutical development.

The structure of 1-bromo-3-fluoro-2-(trifluoromethyl)benzene is notable for its electron-withdrawing groups, which influence its electronic properties and reactivity. The bromine atom at position 1, the fluorine atom at position 3, and the trifluoromethyl group at position 2 create a highly electron-deficient aromatic system. This characteristic makes the compound an excellent candidate for electrophilic substitution reactions, as well as a potential building block in the synthesis of more complex molecules. Recent studies have explored its role in the development of advanced materials, such as high-performance polymers and electronic devices.

One of the most significant applications of 1-bromo-3-fluoro-2-(trifluoromethyl)benzene is in the field of drug discovery. Its unique electronic properties make it a promising lead compound for designing bioactive molecules with specific pharmacological profiles. Researchers have utilized this compound to synthesize derivatives with enhanced solubility, bioavailability, and selectivity for target proteins. For instance, recent studies have demonstrated its utility in the development of inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its role in pharmaceuticals, 1-bromo-3-fluoro-2-(trifluoromethyl)benzene has found applications in materials science. Its ability to undergo various coupling reactions has made it a valuable precursor for synthesizing advanced materials, such as organic semiconductors and optoelectronic devices. For example, researchers have employed this compound to develop materials with improved charge transport properties, which are essential for next-generation electronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 1-bromo-3-fluoro-2-(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, understanding the behavior of 1-bromo-3-fluoro-2-(trifluoromethyl)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate persistence in aquatic environments but does not pose significant risks to human health under normal exposure conditions. Regulatory agencies continue to monitor its use to ensure compliance with safety standards.

In conclusion, 1-bromo-3-fluoro-2-(trifluoromethyl)benzene (CAS No. 261951-85-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing to innovations in medicine, materials science, and beyond.